5-bromo-N-(5-quinolinyl)-1-naphthamide

• Molecular Formula: C20H13BrN2O
• Molecular Weight: 377.2 g/mol
• IUPAC Name: 5-bromo-N-quinolin-5-ylnaphthalene-1-carboxamide
• InChI: InChI=1S/C20H13BrN2O/c21-17-9-2-5-13-14(17)6-1-7-15(13)20(24)23-19-11-3-10-18-16(19)8-4-12-22-18/h1-12H,(H,23,24)
• InChI Key: RDMMSUYWPOQRMZ-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=CC=C2Br)C(=C1)C(=O)NC3=CC=CC4=C3C=CC=N4

Description

5-bromo-N-(5-quinolinyl)-1-naphthamide, also known as BQN, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a valuable tool for researchers in different fields.

Mechanism of Action

The mechanism of action of 5-bromo-N-(5-quinolinyl)-1-naphthamide is not fully understood, but it is believed to involve the inhibition of protein-protein interactions and the modulation of ion channels. 5-bromo-N-(5-quinolinyl)-1-naphthamide has been found to bind to the SH3 domain of the protein Src, which is involved in cell signaling pathways. By inhibiting this interaction, 5-bromo-N-(5-quinolinyl)-1-naphthamide can disrupt the signaling pathways that promote cancer cell growth. 5-bromo-N-(5-quinolinyl)-1-naphthamide has also been found to modulate the activity of ion channels, such as the TRPM8 channel, which is involved in pain sensation and thermoregulation.
Biochemical and physiological effects:
5-bromo-N-(5-quinolinyl)-1-naphthamide has been found to exhibit various biochemical and physiological effects, including the inhibition of cancer cell growth, modulation of ion channel activity, and induction of apoptosis. 5-bromo-N-(5-quinolinyl)-1-naphthamide has also been found to have anti-inflammatory properties and to inhibit the activity of certain enzymes, such as matrix metalloproteinases, which are involved in tissue remodeling.

Advantages and Limitations for Lab Experiments

5-bromo-N-(5-quinolinyl)-1-naphthamide has several advantages for lab experiments, including its high potency, specificity, and stability. 5-bromo-N-(5-quinolinyl)-1-naphthamide is also relatively easy to synthesize and purify. However, 5-bromo-N-(5-quinolinyl)-1-naphthamide has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 5-bromo-N-(5-quinolinyl)-1-naphthamide, including the identification of new targets for 5-bromo-N-(5-quinolinyl)-1-naphthamide, the development of new synthetic methods for 5-bromo-N-(5-quinolinyl)-1-naphthamide, and the optimization of 5-bromo-N-(5-quinolinyl)-1-naphthamide for therapeutic applications. 5-bromo-N-(5-quinolinyl)-1-naphthamide has also been found to have potential applications in other fields, such as materials science and catalysis. Further studies are needed to fully understand the potential applications of 5-bromo-N-(5-quinolinyl)-1-naphthamide in these fields.
Conclusion:
In conclusion, 5-bromo-N-(5-quinolinyl)-1-naphthamide is a valuable tool for scientific research due to its potential applications in cancer research, neuroscience, and drug discovery. 5-bromo-N-(5-quinolinyl)-1-naphthamide exhibits various biochemical and physiological effects, and its mechanism of action is still being studied. 5-bromo-N-(5-quinolinyl)-1-naphthamide has several advantages for lab experiments, but also has some limitations. Further studies are needed to fully understand the potential applications of 5-bromo-N-(5-quinolinyl)-1-naphthamide in different fields and to optimize its use for therapeutic purposes.

Synthesis Methods

The synthesis of 5-bromo-N-(5-quinolinyl)-1-naphthamide involves the reaction of 5-bromo-1-naphthoic acid with 5-aminoquinoline in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure 5-bromo-N-(5-quinolinyl)-1-naphthamide.

Scientific Research Applications

5-bromo-N-(5-quinolinyl)-1-naphthamide has been used in various scientific research studies, including cancer research, neuroscience, and drug discovery. In cancer research, 5-bromo-N-(5-quinolinyl)-1-naphthamide has been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. In neuroscience, 5-bromo-N-(5-quinolinyl)-1-naphthamide has been shown to modulate the activity of ion channels, which are important for the transmission of nerve impulses. 5-bromo-N-(5-quinolinyl)-1-naphthamide has also been used in drug discovery to identify new drugs that target specific proteins.